![molecular formula C7H4F2O2 B064456 2,3-Difluoro-6-hydroxybenzaldehyde CAS No. 187543-89-1](/img/structure/B64456.png)
2,3-Difluoro-6-hydroxybenzaldehyde
Overview
Description
2,3-Difluoro-6-hydroxybenzaldehyde (DFHBA) is a compound belonging to the class of aldehydes. It is a colorless liquid with a pleasant odor, and is soluble in organic solvents and water. DFHBA is a versatile compound, which can be used for a variety of applications such as synthesis, scientific research, drug development, and as a reagent in laboratory experiments. In
Scientific Research Applications
C-H Bond Cleavage in Aldehydes Using a Rhodium Catalyst : Aldehydes like 2-Hydroxybenzaldehydes have been shown to react smoothly with alkynes, alkenes, or allenes, facilitated by cleavage of the aldehyde C–H bond using a rhodium-based catalyst system (Kokubo et al., 1999).
Anticancer Activity of Fluorinated Benzaldehydes : Synthesis of fluorinated analogues of combretastatins, using fluorinated benzaldehydes like 3,5-Difluoro-4-hydroxybenzaldehyde, have shown significant in vitro anticancer properties (Lawrence et al., 2003).
Quantum Chemical Studies for Optical Materials : Quantum chemical studies of 3-hydroxybenzaldehyde and its cation demonstrate potential for applications in nonlinear optical (NLO) materials (Muthu & Prasath, 2013).
Linkers for Solid Phase Organic Synthesis : Electron-rich benzaldehyde derivatives, including 4-hydroxybenzaldehyde, have been investigated for use as linkers in solid phase organic synthesis (Swayze, 1997).
Gas-Liquid Chromatographic Analyses : Chromatographic separation techniques for chlorinated hydroxybenzaldehydes have been developed, indicating potential analytical applications (Korhonen & Knuutinen, 1984).
Catalytic Oxidation of Hydroxybenzaldehydes : A study on the catalytic oxidation of 4-hydroxybenzaldehydes has been conducted, revealing insights into the transformation of such compounds (Jiang et al., 2014).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with it are P261, P305, P351, and P338 . These suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
2,3-difluoro-6-hydroxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-3,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXZOHFGXHDGRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1O)C=O)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10611449 | |
Record name | 2,3-Difluoro-6-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10611449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
187543-89-1 | |
Record name | 2,3-Difluoro-6-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10611449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-difluoro-6-hydroxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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